Cas no 1342388-96-8 (4-Ethyltetrahydro-2H-pyran-4-OL)

• Product Name: 4-Ethyltetrahydro-2H-pyran-4-OL
• CAS No: 1342388-96-8
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 2625058
• PubChem ID: 21897316
• Update Time: 2025-05-19

4-Ethyltetrahydro-2H-pyran-4-OL Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2644683
• EN300-693657
• DTXSID60619637
• AKOS012522936
• 1342388-96-8
• 4-ETHYLTETRAHYDRO-2H-PYRAN-4-OL
• CS-0296529
• 4-Ethyltetrahydro-2H-pyran-4-OL

• MDL： MFCD18296162
• Inchi： 1S/C7H14O2/c1-2-7(8)3-5-9-6-4-7/h8H,2-6H2,1H3
• InChI Key： OJWYRDNTDXBJDT-UHFFFAOYSA-N
• SMILES： O1CCC(CC)(CC1)O

Computed Properties

• Exact Mass: 130.099379685Da
• Monoisotopic Mass: 130.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-Ethyltetrahydro-2H-pyran-4-OL

4-Ethyltetrahydro-2H-pyran-4-OL (CAS No. 1342388-96-8): An Overview of Its Properties, Applications, and Recent Research

4-Ethyltetrahydro-2H-pyran-4-OL (CAS No. 1342388-96-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a tetrahydro-2H-pyran ring with an ethyl substituent at the 4-position and a hydroxyl group at the 4-position of the ring. The combination of these functional groups imparts 4-Ethyltetrahydro-2H-pyran-4-OL with a range of chemical and physical properties that make it valuable for various applications.

The chemical structure of 4-Ethyltetrahydro-2H-pyran-4-OL is represented by the formula C₈H₁₆O₂. The compound is a colorless liquid with a molecular weight of approximately 144.21 g/mol. Its solubility in water is limited, but it is highly soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility properties make 4-Ethyltetrahydro-2H-pyran-4-OL an excellent starting material for a variety of synthetic transformations.

In the realm of organic synthesis, 4-Ethyltetrahydro-2H-pyran-4-OL serves as a valuable building block for the preparation of more complex molecules. The presence of the hydroxyl group allows for a wide range of functional group manipulations, including esterification, etherification, and oxidation reactions. Additionally, the ethyl substituent provides steric and electronic effects that can influence the reactivity and selectivity of these transformations. Recent studies have explored the use of 4-Ethyltetrahydro-2H-pyran-4-OL in asymmetric synthesis, where its chiral properties can be harnessed to produce enantiomerically pure compounds.

In the pharmaceutical industry, 4-Ethyltetrahydro-2H-pyran-4-OL has shown promise as an intermediate in the synthesis of various drugs and drug candidates. One notable application is in the development of antiviral agents. A recent study published in the Journal of Medicinal Chemistry reported the use of 4-Ethyltetrahydro-2H-pyran-4-OL as a key intermediate in the synthesis of a novel antiviral compound with potent activity against influenza viruses. The compound's ability to form stable derivatives with enhanced biological activity makes it an attractive candidate for further drug development.

Beyond its role in pharmaceuticals, 4-Ethyltetrahydro-2H-pyran-4-OL has also found applications in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of polymers and other advanced materials. For example, researchers at the University of California have utilized 4-Ethyltetrahydro-2H-pyran-4-OL to develop novel polymeric materials with improved mechanical properties and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of 4-Ethyltetrahydro-2H-pyran-4-OL is another area of active research. Studies have shown that the compound is biodegradable under certain conditions, which is an important consideration for its industrial use. However, further research is needed to fully understand its environmental fate and potential ecological effects. Efforts are ongoing to develop more sustainable synthetic routes for 4-Ethyltetrahydro-2H-pyran-4-OL, including catalytic processes that minimize waste and energy consumption.

In conclusion, 4-Ethyltetrahydro-2H-pyran-4-OL (CAS No. 1342388-96-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and properties, 4-Ethyltetrahydro-2H-pyran-4-Ol is poised to play an increasingly important role in various scientific and technological advancements.